Cas no 886928-83-2 ((2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide)
(2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide
- (2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide
-
- Inchi: 1S/C18H14N4O6S/c1-29(26,27)15-7-3-5-13(11-15)17-20-21-18(28-17)19-16(23)9-8-12-4-2-6-14(10-12)22(24)25/h2-11H,1H3,(H,19,21,23)/b9-8+
- InChI Key: WCJXMZGAMQLIMS-CMDGGOBGSA-N
- SMILES: C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1
(2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2645-0636-2μmol |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-5μmol |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-10μmol |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-20μmol |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-1mg |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-2mg |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-3mg |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-4mg |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-5mg |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2645-0636-10mg |
(2E)-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide |
886928-83-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
(2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on (2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide
The Compound CAS No 886928-83-2: A Comprehensive Overview
The compound with CAS No 886928-83-2, named (2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry, pharmacology, and materials science.
Structural Analysis: The molecule consists of a 1,3,4-oxadiazole ring system, which is a heterocyclic structure known for its stability and reactivity in various chemical reactions. The oxadiazole ring is substituted at the 5-position with a methanesulfonylphenyl group, introducing electron-withdrawing effects that can influence the compound's reactivity and pharmacokinetic properties. Additionally, the molecule features a propenamide moiety with an E-configured double bond, which contributes to its conjugation and potential for interactions with biological targets.
Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-step synthesis involving coupling reactions and cyclization processes. The synthesis typically begins with the preparation of the oxadiazole core, followed by functionalization with the methanesulfonylphenyl and nitrophenyl groups. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound.
Biological Activity: Studies have demonstrated that (2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer progression. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit cyclooxygenase (COX) enzymes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vitro studies indicate that the compound may possess cytotoxic effects against certain cancer cell lines, making it a candidate for further exploration in oncology.
Applications in Drug Discovery: The compound's unique combination of structural features makes it an attractive lead molecule for drug discovery programs targeting inflammatory diseases and cancer. Its ability to modulate key biological pathways underscores its potential as a scaffold for developing novel therapeutic agents. Researchers are currently investigating its pharmacokinetic profile and toxicity to assess its suitability for preclinical studies.
Environmental Impact: As part of sustainable chemistry practices, there is growing interest in understanding the environmental fate of compounds like CAS No 886928-83-2. Studies are being conducted to evaluate its biodegradability and potential ecological risks under various environmental conditions.
In conclusion, (2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)propenamide represents a promising compound with diverse applications in chemical research and drug development. Its structural complexity and biological activity make it a valuable tool for advancing our understanding of molecular mechanisms underlying various diseases while paving the way for innovative therapeutic solutions.
886928-83-2 ((2E)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-(3-nitrophenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)